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Compound of Interest

Compound Name: 2-Ethylaniline

Cat. No.: B167055

An in-depth technical guide to the molecular structure and isomerism of 2-ethylaniline,
prepared for researchers, scientists, and drug development professionals.

Abstract

2-Ethylaniline (o-aminoethylbenzene) is an aromatic amine that serves as a critical
intermediate in the synthesis of various high-value products, including pharmaceuticals, dyes,
and pesticides.[1][2][3] A thorough understanding of its molecular structure, isomerism, and
physicochemical properties is paramount for its effective utilization in research and
development. This guide provides a detailed examination of the structural characteristics of 2-
ethylaniline, explores its constitutional isomers, and presents key quantitative data in a
structured format. Furthermore, it outlines detailed experimental protocols for its synthesis and
characterization, supplemented by workflow diagrams to facilitate comprehension and
replication.

Molecular Structure of 2-Ethylaniline

2-Ethylaniline is a monosubstituted aniline derivative. The core of the molecule is a benzene
ring, to which an amino group (-NHz) and an ethyl group (-CH2CH?s) are attached at adjacent
carbon atoms (positions 1 and 2, or the ortho position).[1] This specific arrangement dictates its
chemical reactivity and physical properties.

e Chemical Formula: CsH11N[4][5][6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b167055?utm_src=pdf-interest
https://www.benchchem.com/product/b167055?utm_src=pdf-body
https://www.benchchem.com/product/b167055?utm_src=pdf-body
https://www.solubilityofthings.com/2-ethylaniline
https://www.guidechem.com/encyclopedia/2-ethylaniline-dic5239.html
https://patents.google.com/patent/CN103333072B/en
https://www.benchchem.com/product/b167055?utm_src=pdf-body
https://www.benchchem.com/product/b167055?utm_src=pdf-body
https://www.benchchem.com/product/b167055?utm_src=pdf-body
https://www.benchchem.com/product/b167055?utm_src=pdf-body
https://www.solubilityofthings.com/2-ethylaniline
https://www.chemicalbook.com/synthesis/2-ethylaniline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3853867.htm
https://www.scbt.com/p/2-ethylaniline-578-54-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Weight: 121.18 g/mol [4][5]

e I[UPAC Name: 2-Ethylaniline[7]

e CAS Number: 578-54-1[4]

e SMILES: CCclccccclN[7]

e InChl Key: MLPVBIWIRCKMJV-UHFFFAOYSA-N[7][8]

The presence of the electron-donating amino group activates the aromatic ring, making it
susceptible to electrophilic substitution reactions, primarily at the para and remaining ortho
positions.[9] The ethyl group, also an activating group, further influences the molecule's steric
and electronic properties.

Isomerism

2-Ethylaniline shares its molecular formula, CsH11N, with several constitutional isomers.
These isomers have the same atoms but differ in their connectivity, leading to distinct physical
and chemical properties. The primary isomers include other ethylanilines and dimethylanilines.

[7]

Positional Isomers of Ethylaniline

These isomers differ in the position of the ethyl group on the aniline ring.

o 3-Ethylaniline (m-ethylaniline): The ethyl group is at the meta position relative to the amino
group.[7][10]

» 4-Ethylaniline (p-ethylaniline): The ethyl group is at the para position relative to the amino
group.[2][7]

Functional Isomers of Ethylaniline

These isomers have different functional groups or arrangements.

o N-Ethylaniline: The ethyl group is attached to the nitrogen atom of the amino group, not the
benzene ring.[7][11]
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o Dimethylanilines: Two methyl groups are present instead of one ethyl group (e.g., 2,3-
dimethylaniline, 2,4-dimethylaniline, N,N-dimethylaniline, etc.).[7]
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Constitutional Isomers of CsH11N

CsH11N
Molecular Formula

Ethylaniline Isomers | Dimethylaniline Isomers |

el

| 2,3-Dimethylaniline

2-Ethylaniline 3-Ethylaniline 4-Ethylaniline
(ortho) (meta) (para)

| N-Ethylaniline | 2,4-Dimethylaniline | N,N-Dimethylaniline | ... and others
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General Synthesis Workflow for 2-Ethylaniline

Start: 2-Ethylnitrobenzene

:

Reduction Reaction
(e.g., Catalytic Hydrogenation or Fe/HCI)

Reaction Workup
(Filtration / Neutralization)

Liquid-Liquid Extraction
with Organic Solvent

Drying of Organic Layer
(e.g., with Na2S0a)

Purification
(Distillation or Chromatography)

Final Product:

High-Purity 2-Ethylaniline
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Analytical Workflow for 2-Ethylaniline

Crude Product from Synthesis

Purification Required

Product is Sufficiently Pure (e.g., Column Chromatography)

Structural Confirmation

1H and 3C NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Verified 2-Ethylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.guidechem.com/encyclopedia/2-ethylaniline-dic5239.html
https://patents.google.com/patent/CN103333072B/en
https://patents.google.com/patent/CN103333072B/en
https://www.chemicalbook.com/synthesis/2-ethylaniline.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3853867.htm
https://www.scbt.com/p/2-ethylaniline-578-54-1
https://www.stenutz.eu/chem/solv6.php?name=2-ethylaniline
https://www.chemicalbook.com/SpectrumEN_578-54-1_1HNMR.htm
https://www.benchchem.com/product/b167055
https://webbook.nist.gov/cgi/inchi?ID=C587020&Mask=200
https://www.guidechem.com/encyclopedia/n-ethylaniline-dic1797.html
https://www.benchchem.com/product/b167055#2-ethylaniline-molecular-structure-and-isomerism
https://www.benchchem.com/product/b167055#2-ethylaniline-molecular-structure-and-isomerism
https://www.benchchem.com/product/b167055#2-ethylaniline-molecular-structure-and-isomerism
https://www.benchchem.com/product/b167055#2-ethylaniline-molecular-structure-and-isomerism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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